Yap17p protein, yeast

Specification

• CAS No.: 138820-59-4
• Molecular Formula: C23H19N3O4
• Molecular Weight: 0

Introduction

Molecular Characteristics of Yap17p

Yap17p is a relatively small protein consisting of 147 amino acids with a molecular weight (Mr) of 17,373 daltons, as determined through sequence analysis. The protein's name derives from both its localization (Yeast Associated Protein) and its approximate molecular weight in kilodaltons. Structurally, Yap17p represents one of the smallest components identified in yeast that bears homology to mammalian clathrin-associated proteins.

The complete amino acid sequence of Yap17p reveals substantial structural conservation with mammalian counterparts, particularly with the AP17 small chain found in mammalian clathrin-associated protein complexes. This conservation suggests fundamental roles in cellular processes that have been maintained throughout eukaryotic evolution.

Table 1: Key Molecular Properties of Yap17p

Property	Value
Number of amino acids	147
Molecular weight	17,373 Da
Primary homology	Mammalian AP17 chain
Protein family	Clathrin-associated protein complexes
Organism	Saccharomyces cerevisiae

Evolutionary Conservation and Comparative Analysis

One of the most intriguing aspects of Yap17p is its evolutionary conservation across species. Sequence comparison reveals that Yap17p is slightly more related to the mammalian AP17 chain than to its AP19 counterpart. This evolutionary relationship provides valuable insights into the conservation of vesicular trafficking machinery across diverse eukaryotic organisms.

The identification of Yap17p came through comparative genomic analysis of mammalian AP17 and AP19 chains, which are components of clathrin-associated protein complexes in higher organisms. When researchers conducted sequence alignment studies between rat brain AP17 and mouse brain AP19, they discovered the homologous yeast gene encoding Yap17p. This finding established Yap17p as part of an evolutionarily conserved protein family involved in intracellular membrane trafficking.

Table 2: Sequence Homology Comparison

Protein	Species	Amino Acid Count	Molecular Weight	Homology Level with Yap17p
Yap17p	S. cerevisiae	147	17,373 Da	100% (reference)
AP17	Rat	142	17,018 Da	High
AP19	Mouse	158	18,733 Da	Moderate

Cellular Function and Biological Role

The precise biological function of Yap17p in yeast remains under investigation, but substantial evidence suggests its involvement in vesicular trafficking pathways. By examining its mammalian counterparts, researchers have proposed that Yap17p likely participates in the formation of clathrin-coated vesicles that mediate protein transport between cellular compartments.

AP17 and AP19 in mammalian systems are components of adaptor protein (AP) complexes that function in the selective recruitment of cargo proteins into transport vesicles. These complexes serve as crucial links between clathrin and the cytoplasmic domains of transmembrane proteins destined for transport. Given the structural homology, Yap17p likely performs similar adaptor functions in yeast vesicular transport.

It's important to note that while Yap17p shares its prefix with other yeast proteins like Yap1 and Yap2, it belongs to a distinct protein family with different functions. The Yap1/Yap2 family consists of bZIP transcription factors involved in stress responses and transcriptional regulation, while Yap17p is associated with vesicular trafficking machinery.

Property	Yap17p	Yap Transcription Factors (Yap1-Yap8)
Protein family	Clathrin adaptor protein	bZIP transcription factors
Primary function	Vesicular trafficking (proposed)	Transcriptional regulation
DNA binding	Not reported	Yes (TTACTAA sequence)
Response to oxidative stress	Not directly documented	Yes (especially Yap1)
Structural feature	Adaptor protein homology	bZIP domain

Research Methodology and Experimental Approaches

The identification and characterization of Yap17p involved several experimental approaches. The initial discovery came through cDNA library screening and sequence analysis. Researchers isolated cDNA clones representing the entire coding sequence of mammalian AP17 and AP19 from rat and mouse brain cDNA libraries, respectively, and performed nucleotide sequencing to predict the protein structures.

Through computer searches for related proteins, researchers uncovered the previously unknown yeast gene encoding Yap17p. Sequence comparison demonstrated that the small chains are highly related, establishing Yap17p as part of an evolutionarily conserved protein family.

Table 4: Key Research Methods in Yap17p Characterization

Method	Application	Findings
cDNA library screening	Identification of homologous genes	Discovery of yeast gene encoding Yap17p
Sequence analysis	Determination of protein structure	147 amino acids, Mr 17,373
Comparative genomics	Evolutionary relationship analysis	Greater homology to AP17 than AP19
Molecular modeling	Structure-function relationship	Predicted similarity to clathrin adaptor proteins